Cas no 37489-37-5 (6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine)

• Product Name: 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine
• CAS No: 37489-37-5
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• CID: 1484436
• PubChem ID: 216615
• Update Time: 2025-10-28

6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine
• 37489-37-5
• 3H-Pyrido(2,3-b)(1,4)thiazine, 2-amino-6-chloro-
• DTXSID00190935
• BRN 0513468
• 2-Amino-6-chloro-3H-pyrido(2,3-b)(1,4)thiazine
• EN300-6499406

• Inchi： 1S/C7H6ClN3S/c8-5-2-1-4-7(11-5)12-3-6(9)10-4/h1-2H,3H2,(H2,9,10)
• InChI Key： XEPICHAJWHTWLU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)SCC(N)=N2

Computed Properties

• Exact Mass: 198.99728
• Monoisotopic Mass: 198.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• PSA: 51.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine

Introduction to 6-Chloro-3H-Pyrido[2,3-b][1,4]Thiazin-2-Amine (CAS No. 37489-37-5)

6-Chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine, with the CAS number 37489-37-5, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazines and is characterized by its unique structural features, which include a pyridine ring fused with a thiazine ring, and a chlorine substituent at the 6-position. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine is represented by the molecular formula C₉H₈ClN₃S. The compound's molecular weight is approximately 215.7 g/mol. Its physical properties include a white to off-white solid form and a melting point of around 180°C. The solubility of this compound in various solvents is an important consideration for its use in laboratory and pharmaceutical settings. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

In recent years, 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its antitumor properties. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antitumor properties, 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine have also been studied to assess its suitability for drug development. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development into therapeutic agents.

In addition to its direct biological activities, 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine has been explored as a lead compound for the synthesis of more potent derivatives. Through structural modifications such as the introduction of additional functional groups or changes in the substitution pattern, researchers have been able to enhance the compound's potency and selectivity for specific targets. For example, derivatives with enhanced antitumor activity have been developed by introducing hydroxyl or amino groups at specific positions on the molecule.

The safety profile of 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before it can be advanced to clinical trials.

The potential applications of 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine extend beyond oncology and virology. Recent studies have also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 6-chloro-3H-pyrido[2,3-b][1,4]thiazin-2-amine (CAS No. 37489-37-5) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs.